Cas no 1217538-35-6 ((2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one)

(2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one is a chiral spirocyclic compound featuring a chromene moiety fused to a cyclohexanone ring. Its stereospecific (2R) configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical research. The 7-hydroxy group enhances reactivity in functionalization reactions, while the spirocyclic structure contributes to conformational rigidity, improving stability in complex chemical environments. The 3'-methyl substitution further modulates steric and electronic properties, allowing fine-tuning for target applications. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its defined stereochemistry and functional group compatibility are advantageous. High purity and well-characterized structure support reproducibility in research and development.
(2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one structure
1217538-35-6 structure
Product Name:(2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one
CAS No:1217538-35-6
MF:C15H18O3
MW:246.301624774933
MDL:MFCD09881011
CID:4686754
PubChem ID:24279056
Update Time:2025-06-08

(2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • (2R)-7-hydroxy-3'-methylspiro[chromene-2,1'-cyclohexan]-4(3H)-one
    • (2R)-7-hydroxy-5'-methyl-3H-spiro[1-benzopyran-2,1'-cyclohexane]-4-one
    • spiro[2H-1-benzopyran-2,1'-cyclohexan]-4(3H)-one, 7-hydroxy-3'-methyl-, (2R)-
    • CS-0329276
    • (2R)-7-hydroxy-3'-methylspiro[chromane-2,1'-cyclohexan]-4-one
    • ALBB-015600
    • (2R)-7-hydroxy-3'-methylspiro[3H-chromene-2,1'-cyclohexane]-4-one
    • (2R)-7-hydroxy-3'-methyl-3,4-dihydrospiro[1-benzopyran-2,1'-cyclohexan]-4-one
    • (2R)-7-hydroxy-5'-methyl-3,4-dihydrospiro[1-benzopyran-2,1'-cyclohexan]-4-one
    • AKOS017258785
    • 1217538-35-6
    • LS-04885
    • (2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one
    • MDL: MFCD09881011
    • Inchi: 1S/C15H18O3/c1-10-3-2-6-15(8-10)9-13(17)12-5-4-11(16)7-14(12)18-15/h4-5,7,10,16H,2-3,6,8-9H2,1H3/t10?,15-/m1/s1
    • InChI Key: DSODKSULHXYBLA-GENIYJEYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C[C@@]21CCCC(C)C2)=O)O

Computed Properties

  • Exact Mass: 246.125594432g/mol
  • Monoisotopic Mass: 246.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 3.1

(2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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(2R)-7-hydroxy-3'-methylspiro[chromene-2,1'-cyclohexan]-4(3H)-one
1217538-35-6 95%
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TRC
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(2R)-7-Hydroxy-3'-methylspiro[chromene-2,1'-cyclohexan]-4(3H)-one
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A2B Chem LLC
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A2B Chem LLC
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(2R)-7-Hydroxy-3'-methylspiro[chromene-2,1'-cyclohexan]-4(3h)-one
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Additional information on (2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one

Comprehensive Overview of (2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one (CAS No. 1217538-35-6)

The compound (2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one (CAS No. 1217538-35-6) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its chiral center at the 2-position and the presence of a hydroxy group at the 7-position make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in neurodegenerative diseases and anti-inflammatory therapies, aligning with current trends in precision medicine.

In recent years, the demand for chiral intermediates like (2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one has surged due to their role in synthesizing enantiomerically pure drugs. This compound’s spirochromene core is a key feature, often associated with bioactive molecules that exhibit antioxidant and neuroprotective properties. Its methyl-substituted cyclohexanone moiety further enhances its stability and bioavailability, making it a promising candidate for drug formulation.

The synthesis of CAS No. 1217538-35-6 involves sophisticated asymmetric catalysis techniques, which are a hot topic in modern organic chemistry. Scientists are exploring greener alternatives, such as enzymatic catalysis and flow chemistry, to improve the efficiency and sustainability of its production. These methods align with the growing emphasis on green chemistry and sustainable synthesis, addressing concerns about environmental impact and resource conservation.

From a pharmacological perspective, (2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one has shown promise in preclinical studies for modulating cellular signaling pathways. Its ability to interact with GPCRs (G-protein-coupled receptors) and kinase enzymes has sparked interest in its potential as a therapeutic agent for conditions like Alzheimer’s disease and chronic inflammation. These findings are particularly relevant given the rising global prevalence of age-related disorders.

In the context of drug delivery systems, the compound’s lipophilic nature and molecular weight make it suitable for nanocarrier encapsulation. This aligns with the increasing focus on targeted therapy and personalized medicine, where precise drug delivery is critical. Researchers are also investigating its potential in combination therapies, leveraging its synergistic effects with other bioactive compounds.

For those searching for high-purity (2R)-7-Hydroxy-3'-methylspirochromene-2,1'-cyclohexan-4(3H)-one, it’s essential to consider analytical methods like HPLC and chiral chromatography to ensure enantiomeric purity. The compound’s stability under various pH conditions and solubility profiles are also critical factors for its application in formulation development.

In summary, CAS No. 1217538-35-6 represents a fascinating intersection of organic synthesis, medicinal chemistry, and drug development. Its unique structure and biological activity make it a compound of interest for researchers tackling some of today’s most pressing health challenges. As the scientific community continues to explore its potential, this molecule may soon play a pivotal role in advancing next-generation therapeutics.

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